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Compound of Interest

Compound Name: 2-Amino-6-bromonaphthalene

Cat. No.: B125385 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-Amino-6-bromonaphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-6-bromonaphthalene is an aromatic amine used in the synthesis of various organic

compounds, including materials for light-emitting diodes and novel naphthylisothiocyanates.[1]

[2] As with any chemical reagent, a thorough understanding of its properties and potential

hazards is crucial for safe handling in a laboratory setting. This guide provides a

comprehensive overview of the safety precautions, handling procedures, and emergency

responses related to 2-Amino-6-bromonaphthalene.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Amino-6-bromonaphthalene is

presented in the table below. This information is essential for proper storage and handling.
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Property Value Source

CAS Number 7499-66-3 [1][3][4]

Molecular Formula C10H8BrN [1][3][4]

Molecular Weight 222.08 g/mol [1][3]

Appearance Grey or beige solid [1][2]

Melting Point 128 °C [1][2][5]

Boiling Point 155-160 °C at 1 Torr [1][2][5]

Density (Predicted) 1.563 ± 0.06 g/cm³ [1][2]

Solubility
Slightly soluble in DMSO and

Methanol
[1][2]

pKa (Predicted) 3.66 ± 0.10 [1][2]

Hazard Identification and Classification
2-Amino-6-bromonaphthalene is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation
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Source:[2][3]

GHS Pictogram:

alt text

Signal Word: Warning[2][3]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are paramount to minimizing exposure risks.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid powder to avoid dust formation.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.

Gloves must be inspected prior to use and

disposed of properly after handling.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.[7]
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General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Workflow for Safe Handling
The following diagram outlines a general workflow for safely handling 2-Amino-6-
bromonaphthalene in a laboratory setting.
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Preparation
- Review SDS

- Assemble PPE

Weighing
- Use fume hood
- Minimize dust

Proceed with caution

Dissolution
- Add solid to solvent slowly

- Gentle agitation

Reaction
- Closed system if possible

- Monitor temperature

Work-up & Purification
- Handle with care
- Proper ventilation

Waste Disposal
- Segregate waste

- Follow institutional protocols

Decontamination
- Clean work area

- Dispose of used PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Amino-6-bromonaphthalene.

First-Aid Measures
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In the event of exposure, immediate action is critical. The following are first-aid guidelines:

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen bromide gas.

Hazardous Reactions: None reported under normal processing.

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation. Evacuate personnel to a safe area.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Containment and Cleaning Up: Sweep up the spilled solid material and shovel it

into a suitable container for disposal. Avoid generating dust.[7] Clean the affected area

thoroughly.

Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7] Keep

in a dark place.[1]

Disposal: Dispose of waste contents and containers in accordance with local, regional, and

national regulations.

Conclusion
2-Amino-6-bromonaphthalene is a valuable research chemical that requires careful handling

due to its potential health hazards. By following the guidelines outlined in this technical guide,

researchers can minimize risks and ensure a safe laboratory environment. Always consult the

most up-to-date Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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